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Compound of Interest

3-Bromo-2,6-dimethoxybenzoic
Compound Name: _
acid

Cat. No.: B1272914

CAS Number: 73219-89-3

Abstract

This technical guide provides a comprehensive overview of 3-Bromo-2,6-dimethoxybenzoic
acid, a key chemical intermediate for researchers, scientists, and professionals in the field of
drug development and organic synthesis. This document details the compound's
physicochemical properties, spectroscopic characteristics, a detailed synthesis protocol, and its
known applications. Safety and handling information is also provided. All quantitative data is
summarized in structured tables for clarity and ease of comparison. Methodologies and
workflows are visualized using diagrams to facilitate understanding.

Introduction

3-Bromo-2,6-dimethoxybenzoic acid is a polysubstituted aromatic carboxylic acid. Its
structure, featuring a bromine atom and two methoxy groups on the benzoic acid scaffold,
makes it a versatile building block in medicinal chemistry and materials science. The strategic
placement of these functional groups allows for a variety of chemical transformations, enabling
the synthesis of more complex molecules. This guide aims to consolidate the available
technical information on this compound to support its use in research and development.

Physicochemical Properties
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The fundamental physical and chemical properties of 3-Bromo-2,6-dimethoxybenzoic acid
are summarized in the table below. These properties are crucial for its handling, storage, and
application in chemical reactions.

Property Value Source(s)
CAS Number 73219-89-3 [1][21[3]
Molecular Formula CoHoBrOa4 [11121[3]
Molecular Weight 261.07 g/mol [1][2][3]
IUPAC Name 3-tz.)romo-2,6-dimethoxybenzoic 2]

acid
Appearance White to Off-White Solid N/A
Melting Point 142 °C [1]
Boiling Point 359.8 £ 42.0 °C (Predicted) N/A
Density 1.571 + 0.06 g/cm3 (Predicted) N/A
pKa 3.59 + 0.10 (Predicted) N/A

N Slightly soluble in Chloroform,
Solubility N/A
DMSO, Ethyl Acetate

COC1=C(C(=C(C=C1)Br)OC)
SMILES 2]
C(=0)0
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Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation and purity assessment of 3-
Bromo-2,6-dimethoxybenzoic acid.
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Spectroscopy Type Data

Specific experimental data with peak

assignments are not readily available in the

reviewed literature. Analysis of the structure
1H NMR _

suggests the presence of signals for two

aromatic protons and two methoxy group

protons.

Specific experimental data with peak

assignments are not readily available in the

reviewed literature. The spectrum is expected to
13C NMR _ o _ _ _

show nine distinct carbon signals, including

those for the carboxyl, methoxy, and aromatic

carbons.

Mass Spectrometry Monoisotopic Mass: 259.96842 Da

IR spectra have been recorded, but specific

peak data is not detailed in the available
Infrared (IR) literature. Characteristic peaks for O-H

(carboxylic acid), C=0 (carbonyl), C-O (ether),

and C-Br bonds are expected.

Note: The absence of detailed, publicly available experimental NMR data highlights an
opportunity for further analytical characterization of this compound.

Synthesis and Reactivity

3-Bromo-2,6-dimethoxybenzoic acid is typically synthesized via the bromination of 2,6-
dimethoxybenzoic acid. The bromine atom acts as a useful handle for further functionalization,
particularly in cross-coupling reactions, while the carboxylic acid and methoxy groups can also
be targets for chemical modification.

Experimental Protocol: Synthesis of 3-Bromo-2,6-
dimethoxybenzoic acid
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The following protocol is adapted from the production process described in patent
CN104058956A.[1]

Materials:

2,6-dimethoxybenzoic acid

Dioxane

Bromine

Trichloromethane

Procedure:

o Reaction Setup: In a suitable reaction flask, add 72.8 g of 2,6-dimethoxybenzoic acid and
600 ml of dioxane.

e Bromination: While continuously stirring the mixture, slowly drip in a solution of 20 ml of
bromine dissolved in 100 ml of trichloromethane.

e Reaction Time: Continue stirring the mixture for 2.0 hours after the addition of the bromine
solution is complete.

o Work-up: After the reaction period, recover the solvent under reduced pressure. A solid will
precipitate out.

« |solation: Collect the solid precipitate to obtain crude 3-bromo-2,6-dimethoxybenzoic acid.

 Purification: The crude product can be further purified by recrystallization from an appropriate
solvent system to achieve the desired purity.
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Synthesis Workflow for 3-Bromo-2,6-dimethoxybenzoic acid
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Caption: Synthesis Workflow.
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Applications in Research and Drug Development

3-Bromo-2,6-dimethoxybenzoic acid serves as a specialized building block in several areas
of research:

¢ Nucleic Acid Chemistry: It has been used as a synthetic chemical to introduce insulator-like
modifications into DNA molecules.[1]

e Biochemical Probes: The compound is also utilized in methods for introducing branched-
chain structures into DNA molecules.[1]

¢ Plant Physiology: It finds application in plant physiology research, although specific details of
its use are not widely documented.[1]

e Pharmaceutical Testing: As a high-quality reference standard, it is used for analytical testing
in pharmaceutical development.[1]

* Medicinal Chemistry Scaffold: Benzoic acid derivatives are a well-established class of
compounds with a wide range of biological activities. While direct biological data for 3-
Bromo-2,6-dimethoxybenzoic acid is limited, its structure makes it a candidate for
derivatization in drug discovery programs targeting various therapeutic areas.

Applications of 3-Bromo-2,6-dimethoxybenzoic acid
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Caption: Key Application Areas.
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Biological Activity

Direct experimental data on the biological activity of 3-Bromo-2,6-dimethoxybenzoic acid is
not extensively reported in publicly available literature. However, the broader class of benzoic
acid derivatives is known for a wide range of biological effects, including antimicrobial,
antioxidant, and anti-inflammatory properties. The presence of bromine atoms in an aromatic
structure can sometimes enhance antimicrobial activity. Further research is needed to fully
characterize the pharmacological profile of this specific compound.

Safety and Handling

3-Bromo-2,6-dimethoxybenzoic acid is classified as an irritant and should be handled with
appropriate safety precautions in a laboratory setting.

e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

 Precautionary Measures:

o

Use only in a well-ventilated area or under a chemical fume hood.

o

Wear protective gloves, safety goggles, and a lab coat.

[¢]

Avoid breathing dust.

Keep container tightly closed and store in a cool, dry place.

[¢]

» Incompatibilities:
o Strong oxidizing agents.

o Strong acids and bases.
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o Toxicological Information:

o The toxicological properties of this compound have not been fully investigated. It should
be treated as a potentially harmful substance.

This information is intended as a guide and does not replace a full Safety Data Sheet (SDS),
which should be consulted before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Bromo-2,6-dimethoxybenzoic acid | 73219-89-3 | FB70564 [biosynth.com]

2. 3-Bromo-2,6-dimethoxybenzoic acid | COH9BrO4 | CID 2774744 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. scbt.com [scbt.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Bromo-2,6-
dimethoxybenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272914#3-bromo-2-6-dimethoxybenzoic-acid-cas-
number-73219-89-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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